Cas no 1807180-82-0 (2,5-Dichloro-3-methylphenylacetic acid)

• Product Name: 2,5-Dichloro-3-methylphenylacetic acid
• CAS No: 1807180-82-0
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 4708071
• Update Time: 2025-07-02

2,5-Dichloro-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methylphenylacetic acid

• Inchi： 1S/C9H8Cl2O2/c1-5-2-7(10)3-6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： RIWTXTSVHKBPMU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Dichloro-3-methylphenylacetic acid

Introduction to 2,5-Dichloro-3-methylphenylacetic acid (CAS No. 1807180-82-0)

2,5-Dichloro-3-methylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1807180-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acids, characterized by a phenyl ring substituted with chloro and methyl groups at specific positions. The unique structural configuration of 2,5-Dichloro-3-methylphenylacetic acid makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The phenylacetic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating biological pathways and interactions. The presence of chlorine atoms at the 2- and 5-positions enhances the electrophilicity of the aromatic ring, facilitating further functionalization and enabling the construction of more complex structures. Additionally, the methyl group at the 3-position contributes to steric and electronic effects that can influence the compound's reactivity and biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 2,5-Dichloro-3-methylphenylacetic acid has emerged as a key building block in this endeavor. Its structural features make it a promising candidate for designing molecules that interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, studies have explored its potential as a precursor in synthesizing selective kinase inhibitors, which are critical in oncology research.

One of the most compelling aspects of 2,5-Dichloro-3-methylphenylacetic acid is its versatility in chemical transformations. The chloro substituents can undergo nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. This adaptability has enabled chemists to generate libraries of derivatives with tailored properties for drug discovery. Furthermore, the compound's stability under various reaction conditions makes it an attractive choice for large-scale synthesis.

The pharmaceutical industry has been particularly interested in phenylacetic acid-derived compounds due to their reported biological activities. For example, derivatives of phenylacetic acid have shown promise as modulators of neurotransmitter systems, including serotonin and dopamine pathways. While 2,5-Dichloro-3-methylphenylacetic acid itself may not be directly used as a therapeutic agent, its role as a scaffold for drug development underscores its importance in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 2,5-Dichloro-3-methylphenylacetic acid. Molecular modeling studies have revealed insights into how structural modifications can influence binding affinity and selectivity. These insights are crucial for optimizing lead compounds during drug discovery pipelines. By leveraging computational tools alongside experimental data, researchers can accelerate the process of identifying promising candidates for further investigation.

The synthesis of 2,5-Dichloro-3-methylphenylacetic acid typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include chlorination and methylation reactions followed by carboxylation to introduce the acetic acid moiety. The efficiency and scalability of these synthetic pathways are essential for industrial applications where large quantities of high-purity material are required.

In conclusion,2,5-Dichloro-3-methylphenylacetic acid (CAS No. 1807180-82-0) represents a significant asset in the pharmaceutical chemist's toolkit. Its unique structural features and reactivity make it an invaluable intermediate for constructing novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,2,5-Dichloro-3-methylphenylacetic acid is poised to play an increasingly important role in drug discovery and development efforts worldwide.